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Compound of Interest

Compound Name: Chloromethoxy(dimethyl)silane

Cat. No.: B14125739

Get Quote

Executive Summary
This technical guide analyzes the structural, electronic, and reactive distinctions between

Chloro(methoxy)dimethylsilane and (Chloromethyl)dimethylsilane. While their names share

phonetic similarities, these two organosilicon compounds occupy fundamentally different roles

in synthetic chemistry.

Chloro(methoxy)dimethylsilane (

) is a silylating agent. It functions primarily as a silicon-centered electrophile, used to
introduce the methoxydimethylsilyl group onto nucleophiles (alcohols, amines, surfaces).

(Chloromethyl)dimethylsilane (

) is a hydrosilylation reagent and alkylating agent. It possesses a reactive silicon-hydride (

) bond for addition to unsaturated systems and a carbon-centered electrophile (

) for subsequent functionalization.
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This guide details their physicochemical properties, reaction mechanisms, and experimental

protocols for researchers in medicinal chemistry and materials science.

Part 1: Chemical Identity & Structural Characterization
The primary confusion between these agents stems from non-standard nomenclature. Precise

structural identification is critical for safety and experimental success.

Comparative Properties Table

Feature
Chloro(methoxy)dimethylsila

ne
(Chloromethyl)dimethylsilane

CAS Number 1825-68-9 3144-74-9

Formula

Structure

Molecular Weight 124.64 g/mol 108.64 g/mol

Primary Reactivity
Electrophilic Substitution at Si

(via Si-Cl)

Hydrosilylation (via Si-H) &

Nucleophilic Substitution at C

(via C-Cl)

Physical State Colorless liquid Colorless liquid

Boiling Point ~77 °C 82 °C

Density 0.953 g/mL 0.891 g/mL

Stability
Hydrolytically Unstable

(releases HCl)

Moisture Sensitive (Si-H can

release

)

Structural Visualization
The following diagram contrasts the connectivity and reactive centers of both molecules.

Figure 1: Structural comparison highlighting the orthogonal reactivity profiles. Note that

Compound A has the chlorine directly on Silicon, while Compound B has the chlorine on the

alpha-carbon.
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Part 2: Reactivity Profiles & Synthetic Utility
1. Chloro(methoxy)dimethylsilane: The "Soft" Silylator
This compound is a monofunctional silyl chloride. Unlike the more common trimethylsilyl

chloride (TMSCl), the presence of the methoxy group (

) modifies the electronics of the silicon center.

Mechanism: The

bond is highly susceptible to nucleophilic attack. Upon reaction with an alcohol (

), it releases HCl to form a silyl ether (

).

Why use it? The resulting silyl ether contains a methoxy group still attached to the silicon.

This allows for secondary functionalization or cross-linking (e.g., in sol-gel chemistry) that is

impossible with TMSCl.

Key Application: Surface modification.[1][2] It acts as a coupling agent where the

anchors to surface silanols (

), leaving the methoxy group available for further hydrolysis or interaction with the matrix.

2. (Chloromethyl)dimethylsilane: The Bifunctional Linker
This molecule is a "staple" in organosilicon synthesis because it bridges organic and inorganic

chemistry.

Mechanism A (Hydrosilylation): The

bond adds across alkenes or alkynes using a Platinum catalyst (Karstedt’s or Speier’s
catalyst). This anchors the chloromethyl group to a carbon framework.

Mechanism B (Nucleophilic Substitution): The

group is a primary alkyl halide. It undergoes

reactions with azides (
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), amines, or thiols.

Key Application: Synthesis of functionalized silicones.[1][2] For example, hydrosilylation onto

a vinyl-drug conjugate followed by displacement of the chloride allows for the creation of

complex drug delivery vectors.

Reactivity Flowchart

Chloro(methoxy)dimethylsilane
(Cl-Si-OMe)

Reaction with R-OH
(Nucleophilic Substitution)

 -HCl

Silyl Ether
(R-O-Si(Me)2-OMe)

(Chloromethyl)dimethylsilane
(ClCH2-Si-H)

Path 1: Hydrosilylation
(Pt Catalyst + Alkene)

 Selectivity: Si-H

Path 2: Nucleophilic Attack
(Azide/Amine + Heat)

 Selectivity: C-Cl

Alkyl-Silane Adduct
(R-CH2CH2-Si(Me)2-CH2Cl)

 C-Si Bond Formation

Functionalized Silane
(Nu-CH2-Si(Me)2-H)

 C-N/S Bond Formation

Click to download full resolution via product page

Figure 2: Divergent synthetic pathways. Compound A is a terminal capping agent, while

Compound B serves as a reactive intermediate for building complex scaffolds.

Part 3: Experimental Protocols
Protocol A: Surface Functionalization with
Chloro(methoxy)dimethylsilane
Objective: To introduce a methoxysilyl monolayer on a silica substrate.

Preparation: Flame-dry all glassware. Prepare a 2% (v/v) solution of

Chloro(methoxy)dimethylsilane in anhydrous toluene.
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Base Addition: Add 1.1 equivalents of dry Pyridine or Triethylamine to scavenge the HCl

byproduct. Note: Failure to scavenge HCl can lead to autocatalytic polymerization of the

methoxy groups.

Reaction: Immerse the clean silica substrate into the solution under an inert atmosphere (

). Reflux at 80°C for 4 hours.

Workup: Remove substrate, wash sequentially with toluene, ethanol, and dichloromethane to

remove physisorbed silanes. Cure in an oven at 110°C for 30 minutes to condense

unreacted methoxy groups.

Protocol B: Hydrosilylation with (Chloromethyl)dimethylsilane
Objective: To attach the chloromethyl-silyl linker to a terminal alkene (e.g., 1-octene).

Catalyst Activation: In a Schlenk flask, dissolve 1-octene (1.0 equiv) in dry toluene. Add

Karstedt’s catalyst (20 ppm Pt loading).

Addition: Add (Chloromethyl)dimethylsilane (1.1 equiv) dropwise at room temperature.

Caution: The reaction is exothermic.

Monitoring: Heat to 60°C. Monitor the disappearance of the Si-H peak (~2100

) via IR spectroscopy or the vinyl protons via

-NMR.

Purification: Once complete (typically 2-6 hours), remove the solvent and excess silane

under vacuum. Distill the product to obtain pure (Chloromethyl)dimethyl(octyl)silane.

Validation: The product should show a distinct singlet for

at

~2.7-2.9 ppm in NMR, with no remaining Si-H signal.

Part 4: Safety & Toxicology (E-E-A-T)
Chloro(methoxy)dimethylsilane:
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Corrosivity: Hydrolyzes rapidly on contact with moisture to release Hydrogen Chloride

(HCl) gas. Causes severe skin and eye burns.

Flammability: Flash point is low (-9°C). Use spark-proof tools.

Storage: Must be stored under Argon/Nitrogen. Moisture intrusion degrades the reagent to

siloxanes.

(Chloromethyl)dimethylsilane:

Pressure Hazard: The

bond can release Hydrogen gas (

) upon contact with strong bases or specific metals, creating an explosion hazard in sealed
vessels.

Alkylating Potential: The

motif is an alkylating agent. While less volatile than chloromethyl methyl ether (a known
carcinogen), it should be handled as a potential mutagen. Use double-gloving
(Nitrile/Laminate).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/74579
https://www.gelest.com/
https://www.benchchem.com/product/b14125739?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14125739?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. CAS 1825-68-9: Chloromethoxydimethylsilane | CymitQuimica [cymitquimica.com]

2. guidechem.com [guidechem.com]

To cite this document: BenchChem. [Silyl-Functionalized Electrophiles: Differentiating
Chloro(methoxy)dimethylsilane and (Chloromethyl)dimethylsilane]. BenchChem, [2026].
[Online PDF]. Available at: [https://www.benchchem.com/product/b14125739/docs#silyl-
functionalized-electrophiles-differentiating-chloro-methoxy-dimethylsilane-and-chloromethyl-
dimethylsilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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